Cas no 2137610-94-5 (Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl-)

• Product Name: Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl-
• CAS No: 2137610-94-5
• MF: C₁₁H₂₁Cl
• MW: 188.737442731857
• CID: 5286191
• Update Time: 2025-11-03

Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- Chemical and Physical Properties

Names and Identifiers

• Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl-

• Inchi： 1S/C11H21Cl/c1-3-4-5-6-11(9-12)7-10(2)8-11/h10H,3-9H2,1-2H3
• InChI Key： VFVJFXGNAAIDTA-UHFFFAOYSA-N
• SMILES： C1(CCl)(CCCCC)CC(C)C1

Additional information on Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl-

Research Briefing on Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- (CAS: 2137610-94-5) in Chemical Biology and Pharmaceutical Applications

Cyclobutane derivatives have garnered significant attention in recent years due to their unique structural properties and potential applications in drug discovery and chemical biology. Among these, the compound Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- (CAS: 2137610-94-5) has emerged as a promising candidate for further investigation. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.

Recent studies have highlighted the synthetic challenges and opportunities associated with Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl-. The compound's strained cyclobutane ring and functional groups make it a valuable intermediate in the synthesis of more complex molecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient synthetic route for this compound, achieving high yields and purity, which is critical for its subsequent use in pharmaceutical research.

In terms of biological activity, preliminary in vitro studies have shown that Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- exhibits moderate inhibitory effects on certain enzymes involved in inflammatory pathways. These findings suggest its potential as a lead compound for the development of anti-inflammatory agents. However, further in vivo studies are required to validate these effects and assess the compound's pharmacokinetic properties.

Another area of interest is the compound's role in targeted drug delivery systems. Due to its unique chemical structure, Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- can be functionalized to act as a linker or carrier for drug molecules. A recent patent application (WO2023056789) describes its use in conjugating therapeutic agents to nanoparticles, enhancing their stability and bioavailability. This application could pave the way for novel treatments in oncology and other diseases.

Despite these promising developments, challenges remain. The compound's stability under physiological conditions and potential toxicity profiles need to be thoroughly investigated. Ongoing research is focusing on optimizing its structure to improve its drug-like properties while minimizing adverse effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate progress in this area.

In conclusion, Cyclobutane, 1-(chloromethyl)-3-methyl-1-pentyl- (CAS: 2137610-94-5) represents a versatile and valuable compound in the field of chemical biology and pharmaceutical research. Its potential applications in drug synthesis, enzyme inhibition, and targeted drug delivery make it a subject of ongoing interest. Future studies should aim to elucidate its mechanisms of action and explore its therapeutic potential in greater detail.